5-Chloro-1-tetralone

• IUPAC Name: 5-chloro-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C10H9ClO/c11-9-5-1-4-8-7(9)3-2-6-10(8)12/h1,4-5H,2-3,6H2
• InChI Key: KCJYJBGXUCXUPC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC=C2Cl)C(=O)C1
• Molecular Formula: C10H9ClO
• DSSTOX Substance ID: DTXSID50480439
• Molecular Weight: 180.63 g/mol
• CAS RN: 26673-30-3

Description

5-Chloro-1-tetralone is a heterocyclic compound with the molecular formula C10H9ClO. It is used for research and development purposes.

Synthesis Analysis

The synthesis of 5-Chloro-1-tetralone involves two stages. The first stage involves the reaction of 5-amino-3,4-dihydronaphthalen-1 (2H)-one with hydrogen chloride and sodium nitrite in ethanol and water at 0°C for 0.25 hours. The second stage involves the reaction with copper (I) chloride in ethanol and water at 95°C for 0.25 hours.

Molecular Structure Analysis

The molecular weight of 5-Chloro-1-tetralone is 180.63. The ChemSpider ID is 10430993.

Chemical Reactions Analysis

The reaction conditions for the synthesis of 5-Chloro-1-tetralone include specific temperatures and time durations. The yield of the reaction is approximately 62%.

Physical And Chemical Properties Analysis

5-Chloro-1-tetralone is a colorless to yellowish solid. The exact physical state, color, odor, melting point, boiling point, and flammability are not available.

Scientific Research Applications

Role in Chalcone Derivatives

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Antimicrobial Activity

. This makes them potential candidates for the development of new antimicrobial agents.

Anticancer Activity

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Antioxidant Activity

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Anti-inflammatory Activity

. This makes them potential candidates for the development of new anti-inflammatory drugs.

Antifungal Activity

. .

Safety and Hazards

5-Chloro-1-tetralone is classified as having acute toxicity (Category 4, Oral), skin irritation (Category 2), and specific target organ toxicity (single exposure, Category 3). It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. It is advised to avoid breathing dust/fume/gas/mist/vapours/spray and to use only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

It is known that chalcones, a class of compounds to which 5-chloro-1-tetralone belongs, have a broad spectrum of biological activities including antimicrobial, anticancer, cytotoxic, antioxidative, and anti-inflammatory effects .

Mode of Action

Chalcones, in general, are known to interact with various biological targets due to their α,β-unsaturated carbonyl system, which is highly electrophilic . This allows them to undergo reactions with nucleophiles in biological systems, potentially leading to various changes in cellular processes .

Biochemical Pathways

Chalcones are known to influence a variety of biochemical pathways due to their diverse biological activities . For instance, some chalcones have been shown to inhibit the production of reactive oxygen species (ROS) in certain cell types .

Pharmacokinetics

The synthesis of 5-chloro-1-tetralone has been documented , which could provide a basis for further studies on its pharmacokinetic properties.

Result of Action

Chalcones and their derivatives have been shown to exert various effects at the molecular and cellular levels, such as inhibiting cell cycle progression in certain cell types .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 5-Chloro-1-tetralone. For instance, the enantioselective reduction of similar compounds has been shown to be influenced by the specific strain of microorganism used in the process . .

Synthesis routes and methods I

Procedure details

Reaction of alpha-butyrolactone with chlorobenzene in the presence of aluminum chloride, as described in U.S. Pat. No. 3,657,400, produced 5-chloro-3,4-dihydro-1(2H)-naphthalenone. The latter was formylated with a combination of phosphorous oxychloride and dimethylformamide, yielding 1,5-dichloro-3,4-dihydronaphthalen-2-carboxaldehyde; mp 83.5°-84°, which was then reacted with ethyl thioglycolate and triethylamine in pyridine, as described in J.C.S. Perkin I, 2956 (1973), to produce ethyl 6-chloro-4,5-dihydronaphtho[1,2-b]thiophen-1-carboxylate; mp 81°-82°.

Synthesis routes and methods II

Procedure details

5-Amino-1-tetralone was prepared from α-tetralone according to the literature (J. Am. Chem. Soc. 1994, p4852). A mixture of 5-amino-1-tetralone (80 mg) and concentrated hydrochloric acid (1 mL) was cooled to 0° C. A solution of sodium nitrite (35 mg) in water (0.5 mL) was added dropwise to the stirring solution. The cold diazonium solution was then poured rapidly onto a stirring solution of copper (I) chloride (62 mg) in concentrated hydrochloric acid (1 mL). The reaction mixture was allowed to warn to ambient temperature and then stirred for 1.5 hours. The mixture was then extracted with ethyl acetate, washed with water, dried (MgSO4) and the solvent removed in vacuo to yield 5-chloro-1-tetralone as a brown solid (87 mg).